N-(3,4-dichlorophenyl)-N'-[1-(tetrahydro-2-furanyl)ethyl]urea

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[1-(oxolan-2-yl)ethyl]urea
• InChI: InChI=1S/C13H16Cl2N2O2/c1-8(12-3-2-6-19-12)16-13(18)17-9-4-5-10(14)11(15)7-9/h4-5,7-8,12H,2-3,6H2,1H3,(H2,16,17,18)
• InChI Key: SJNFWONSYYVACZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCO1)NC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C13H16Cl2N2O2
• Molecular Weight: 303.18 g/mol

Description

N-(3,4-dichlorophenyl)-N'-[1-(tetrahydro-2-furanyl)ethyl]urea, commonly known as DCPTA, is a chemical compound that has been widely used in scientific research due to its unique properties and applications. DCPTA is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 289.2 g/mol.

Mechanism of Action

DCPTA acts by inhibiting the electron transport chain in chloroplasts, which leads to a decrease in the production of ATP and NADPH. This inhibition of photosynthesis results in a decrease in plant growth and development. DCPTA has also been shown to induce the accumulation of reactive oxygen species (ROS) in plants, which can lead to oxidative stress and cell damage.
Biochemical and Physiological Effects:
DCPTA has been shown to have a range of biochemical and physiological effects on plants. DCPTA inhibits the synthesis of chlorophyll and carotenoids, which are essential pigments for photosynthesis. DCPTA also inhibits the synthesis of proteins and nucleic acids, which are essential for plant growth and development. DCPTA has been shown to induce the accumulation of ROS, which can lead to oxidative stress and cell damage.

Advantages and Limitations for Lab Experiments

DCPTA has several advantages for lab experiments. It is a potent and selective inhibitor of photosynthesis, which makes it a valuable tool for studying the effects of photosynthetic inhibition on plant growth and development. DCPTA is also relatively easy to synthesize and has a high purity, which makes it a cost-effective reagent for lab experiments. However, DCPTA has some limitations for lab experiments. It is toxic to humans and animals and must be handled with care. DCPTA is also not suitable for long-term studies as it can lead to irreversible damage to plant cells.

Future Directions

There are several future directions for research on DCPTA. One direction is to investigate the effects of DCPTA on different plant species and under different environmental conditions. Another direction is to study the molecular mechanisms underlying the effects of DCPTA on plant growth and development. Additionally, DCPTA could be used as a tool for developing new herbicides and pesticides that target photosynthesis. Finally, DCPTA could be used in the development of new drugs for the treatment of diseases that are related to oxidative stress and cell damage.

Scientific Research Applications

DCPTA has been widely used in scientific research due to its unique properties and applications. DCPTA is a potent inhibitor of photosynthesis and has been used to study the effects of photosynthetic inhibition on plant growth and development. DCPTA has also been used to investigate the role of photosynthesis in plant stress responses and the effects of environmental stress on plant physiology.